Cas no 1252436-79-5 (Tert-butyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate)

• Product Name: Tert-butyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate
• CAS No: 1252436-79-5
• MF: C₉H₁₂N₄O₂
• MW: 208.21718120575
• MDL: MFCD17897139
• CID: 4777318
• Update Time: 2026-02-27

Tert-butyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate
• (3-Cyano-[1,2,4]triazol-1-yl)-acetic acid tert-butyl ester
• SB32232
• Z228465284
• Tert-butyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate

• MDL： MFCD17897139
• Inchi： 1S/C9H12N4O2/c1-9(2,3)15-8(14)5-13-6-11-7(4-10)12-13/h6H,5H2,1-3H3
• InChI Key： KTBNWIIKLLMJLF-UHFFFAOYSA-N
• SMILES： O(C(CN1C=NC(C#N)=N1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 288
• XLogP3: 1.1
• Topological Polar Surface Area: 80.8

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on Tert-butyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate

Comprehensive Overview of Tert-butyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate (CAS No. 1252436-79-5)

Tert-butyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate (CAS No. 1252436-79-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This 1,2,4-triazole derivative is characterized by its unique cyano and ester functional groups, which contribute to its versatility in synthetic applications. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antifungal agents.

The compound's molecular structure features a tert-butyl ester moiety, which enhances its stability and solubility in organic solvents. This property makes it an ideal candidate for multistep synthesis in medicinal chemistry. Recent studies highlight its role in the design of heterocyclic compounds, a class of molecules frequently investigated for their bioactive properties. Given the rising demand for small-molecule therapeutics, Tert-butyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate is poised to play a pivotal role in addressing challenges like drug resistance and target selectivity.

From an industrial perspective, the compound's CAS No. 1252436-79-5 serves as a critical identifier for regulatory and procurement purposes. Its synthesis typically involves nucleophilic substitution reactions, with yields optimized through catalytic methods. Innovations in green chemistry have further refined its production, aligning with global trends toward sustainable manufacturing. Companies specializing in fine chemicals often list this compound in catalogs targeting high-value intermediates.

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Quality control protocols for Tert-butyl 2-(3-cyano-1H-1,2,4-triazol-1-yl)acetate emphasize HPLC purity and spectroscopic validation (e.g., NMR, MS). These measures ensure compliance with Good Laboratory Practice (GLP) standards, a recurring topic in research compliance searches. As the compound gains traction, its patent landscape is also evolving, with filings highlighting novel formulation strategies.

Looking ahead, the intersection of computational chemistry and high-throughput screening could unlock further applications for this molecule. Its adaptability in click chemistry reactions positions it as a candidate for bioconjugation studies—a hot topic in biopharmaceutical circles. By maintaining a focus on SEO-optimized terminology like "triazole-based scaffolds" and "ester functionalization," this content aligns with current search intent while preserving technical rigor.